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Compound of Interest

Compound Name: Acid Red 97

Cat. No.: B1218221 Get Quote

Essential Safety and Handling Guide for Acid Red
97
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Acid Red 97 (CAS No. 10169-02-5). Adherence to these

guidelines is critical for ensuring laboratory safety and minimizing risk to personnel and the

environment for researchers, scientists, and drug development professionals.

Immediate Safety and Logistical Information
Acid Red 97 is a red powder that can cause skin, eye, and respiratory irritation.[1][2] Ingestion

may lead to gastrointestinal discomfort.[1] When heated to decomposition, it can emit toxic

fumes of nitrogen oxides.[3][4]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Acid Red 97 in its

powdered form or in solution.
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.[3] A face shield

may be appropriate in some

workplaces.[2]

Protects eyes from dust

particles and splashes of the

dye solution.

Skin Protection

Chemical-resistant gloves

(e.g., rubber gloves) inspected

prior to use.[1][3] Fire/flame

resistant and impervious

clothing or a laboratory coat

should be worn.[3]

Provides a barrier against skin

contact.[1]

Respiratory Protection

In case of dust formation or

inadequate ventilation, use a

NIOSH-approved respirator.[1]

For firefighting, a self-

contained breathing apparatus

(SCBA) is necessary.[1][3]

Prevents inhalation of fine dye

powder, which can cause

respiratory irritation.[1][2]

Operational Plan: Step-by-Step Handling Procedure
To minimize exposure and ensure safety, follow these handling procedures:

Preparation:

Ensure the work area is well-ventilated.[3] A chemical fume hood should be used.[1]

An eyewash station and safety shower must be readily accessible.[1]

Cover the work surface with disposable bench paper.

Don all required PPE as specified in the table above.

Weighing and Handling:
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Avoid the formation of dust and aerosols.[3]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]

Carefully transfer the desired amount of Acid Red 97 powder to a labeled, sealable

container.

Wash hands thoroughly after handling.[1][3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

Keep away from incompatible materials such as strong oxidizing agents, metal salts,

peroxides, and sulfides.[3]

Store separately from foodstuff containers.[3]

Emergency Procedures
In the event of exposure, immediate action is crucial.
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, give oxygen. If not breathing, provide

artificial respiration and seek immediate medical

attention.[2][3]

Skin Contact

Immediately remove contaminated clothing.[2]

[3] Wash the affected area with plenty of soap

and water.[1][3] Seek medical advice if irritation

develops or persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][2] Seek immediate

medical attention.[1][2]

Ingestion

Do NOT induce vomiting.[2][3] Rinse the mouth

with water.[2][3] Never give anything by mouth

to an unconscious person.[2][3] Call a doctor or

Poison Control Center immediately.[3]

In case of a small spill, dampen the solid material with water and transfer it to a suitable

container for disposal.[4] Use absorbent paper dampened with water to clean up any remaining

material and seal it in a vapor-tight plastic bag for disposal.[4]

Disposal Plan
Proper disposal of Acid Red 97 and its containers is essential to prevent environmental

contamination.

Chemical Disposal: The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[3] Do not discharge to

sewer systems or contaminate water, foodstuffs, feed, or seed.[3] Adhered or collected

material should be promptly disposed of in accordance with appropriate laws and

regulations.[3]
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Contaminated Packaging: Containers can be triple-rinsed and offered for recycling or

reconditioning.[3] Alternatively, puncture the packaging to make it unusable for other

purposes and then dispose of it in a sanitary landfill.[3] Combustible packaging materials

may be incinerated.[3]

Safe Handling Workflow for Acid Red 97
The following diagram illustrates the logical workflow for the safe handling of Acid Red 97,

from preparation to disposal.
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1. Preparation

2. Handling & Storage

3. Emergency Response 4. Disposal

Ensure Adequate Ventilation
(Fume Hood)

Verify Emergency Equipment
(Eyewash, Safety Shower)

Don Required PPE
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(Avoid Dust/Aerosols)

Store in a Cool, Dry,
Well-Ventilated Area

Follow First Aid Procedures
(Inhalation, Skin/Eye Contact, Ingestion)

If Exposure Occurs

Manage Spills Appropriately

If Spill Occurs

Dispose of Chemical Waste
(Licensed Facility/Incineration)

Keep Container Tightly Closed Decontaminate and Dispose
of Packaging

Click to download full resolution via product page

Caption: Workflow for the safe handling of Acid Red 97.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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